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Compound of Interest

Compound Name: JNJ-10311795

Cat. No.: B1672990 Get Quote

Technical Support Center: JNJ-10311795
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with JNJ-
10311795, a potent dual inhibitor of neutrophil elastase and mast cell chymase.[1][2][3]

Troubleshooting Guides
This section addresses specific issues that may arise during experiments with JNJ-10311795.

Issue 1: Observed cellular phenotype is inconsistent with known functions of neutrophil

elastase or mast cell chymase inhibition.

Question: I am observing a cellular effect that I cannot attribute to the inhibition of neutrophil

elastase or mast cell chymase. Could this be an off-target effect of JNJ-10311795?

Answer: It is possible that the observed phenotype is due to an off-target effect. JNJ-
10311795 is a potent inhibitor of its two primary targets; however, like many small molecule

inhibitors, it may interact with other proteins. A critical step in drug discovery is to investigate

and rule out potential off-target interactions that can lead to misleading experimental

outcomes.[4][5]

A common off-target for chymase inhibitors is neutrophil cathepsin G, due to the high

structural similarity between the two proteases.[6] It is advisable to assess the activity of

cathepsin G in your experimental system.
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Workflow for investigating unexpected phenotypes.

Issue 2: Compound precipitation in cell culture media.

Question: I am observing precipitation of JNJ-10311795 when I add it to my cell culture

medium. How can I resolve this?

Answer: JNJ-10311795 is soluble in DMSO.[7] Direct addition of a concentrated DMSO

stock solution to an aqueous buffer or cell culture medium can cause the compound to

precipitate. To avoid this, a serial dilution approach is recommended.

Recommended Dilution Protocol:

Prepare a 10 mM stock solution of JNJ-10311795 in DMSO.

For a final concentration of 1 µM in your experiment, first dilute the 10 mM stock to 1 mM

in DMSO.

Then, add the appropriate volume of the 1 mM solution to your pre-warmed (37°C) cell

culture medium. For example, add 2 µL of the 1 mM solution to 2 mL of medium for a final

concentration of 1 µM.[1]

If precipitation still occurs, ultrasonic heating can be used to help redissolve the

compound.[1]
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Q1: What are the known targets of JNJ-10311795?

A1: JNJ-10311795 is a potent dual inhibitor of human neutrophil elastase and mast cell

chymase.[1][2]

Q2: What is the inhibitory activity of JNJ-10311795 against its primary targets?

A2: The inhibitory constants (Ki) for JNJ-10311795 are:

Neutrophil Elastase: 38 nM[1][2]

Mast Cell Chymase: 2.3 nM[1][2]

Q3: Are there any known off-targets for inhibitors of neutrophil elastase and mast cell

chymase?

A3: Yes, due to structural similarities among serine proteases, off-target activity can occur. For

mast cell chymase inhibitors, a common off-target is neutrophil cathepsin G.[6] For neutrophil

elastase inhibitors, other proteases can also be inadvertently inhibited.[8]

Primary Target Potential Off-Target Rationale for Interaction

Mast Cell Chymase Neutrophil Cathepsin G
High structural and cleavage

specificity similarity.[6]

Neutrophil Elastase Other Serine Proteases
Shared structural motifs in the

active site.[8]

Q4: What experimental approaches can be used to identify potential off-target effects of JNJ-
10311795?

A4: A multi-faceted approach is recommended to identify potential off-target effects:[4]

Computational Screening (In Silico): Use computational models to predict potential

interactions with a wide range of proteins based on the structure of JNJ-10311795.[5][9]

High-Throughput Screening (HTS): Screen the compound against a large panel of kinases

and other enzymes to identify unintended interactions.[9]
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Proteomics-Based Methods: Utilize techniques like mass spectrometry to analyze changes

in the cellular proteome upon treatment with JNJ-10311795. This can reveal unexpected

alterations in protein expression or post-translational modifications.[4]

Cell-Based Assays:

Counter-screening: Test the compound in a cell line that does not express the intended

targets (neutrophil elastase and mast cell chymase). If the effect persists, it is likely an off-

target effect.[4]

Use of a Structurally Unrelated Inhibitor: Compare the phenotype induced by JNJ-
10311795 with that of a structurally different inhibitor of the same targets. If the

phenotypes do not match, an off-target effect of JNJ-10311795 is probable.[4]
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Approaches for off-target identification.

Q5: How should I prepare and store JNJ-10311795?

A5:

Preparation: JNJ-10311795 is soluble in DMSO.[7] Prepare a stock solution in DMSO and

use serial dilutions to achieve the desired final concentration in your aqueous experimental

medium.[1]

Storage:

Solid Form: Store at -20°C for up to 3 years.[1]

In Solvent (DMSO stock): Store at -80°C for up to 1 year.[1] It is recommended to aliquot

the stock solution to avoid repeated freeze-thaw cycles.[1]

Signaling Pathways
Neutrophil elastase and mast cell chymase are serine proteases involved in a variety of

physiological and pathological processes, primarily related to inflammation and tissue

remodeling.
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Inhibitory action of JNJ-10311795.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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